Cas no 2411250-31-0 (N-{[5-fluoro-2-(4-methylpiperazin-1-yl)phenyl]methyl}prop-2-enamide)

• Product Name: N-{[5-fluoro-2-(4-methylpiperazin-1-yl)phenyl]methyl}prop-2-enamide
• CAS No: 2411250-31-0
• MF: C₁₅H₂₀FN₃O
• MW: 277.337206840515
• CID: 6135629
• PubChem ID: 165767573
• Update Time: 2025-08-05

N-{[5-fluoro-2-(4-methylpiperazin-1-yl)phenyl]methyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{[5-fluoro-2-(4-methylpiperazin-1-yl)phenyl]methyl}prop-2-enamide
• EN300-26581679
• Z2517212952
• 2411250-31-0

• Inchi： 1S/C15H20FN3O/c1-3-15(20)17-11-12-10-13(16)4-5-14(12)19-8-6-18(2)7-9-19/h3-5,10H,1,6-9,11H2,2H3,(H,17,20)
• InChI Key： AIAWZHPJBCNIJY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CNC(C=C)=O)N1CCN(C)CC1

Computed Properties

• Exact Mass: 277.15904043g/mol
• Monoisotopic Mass: 277.15904043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.6Ų

Additional information on N-{[5-fluoro-2-(4-methylpiperazin-1-yl)phenyl]methyl}prop-2-enamide

Introduction to N-{[5-fluoro-2-(4-methylpiperazin-1-yl)phenyl]methyl}prop-2-enamide (CAS No. 2411250-31-0)

N-{[5-fluoro-2-(4-methylpiperazin-1-yl)phenyl]methyl}prop-2-enamide (CAS No. 2411250-31-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of an amide with a unique structure that includes a fluoro-substituted phenyl group and a 4-methylpiperazine moiety. The combination of these functional groups endows the compound with distinct pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of N-{[5-fluoro-2-(4-methylpiperazin-1-yl)phenyl]methyl}prop-2-enamide can be represented as follows: C₁₆H₂₀FNO₃. The presence of the fluoro group and the 4-methylpiperazine moiety contributes to its lipophilicity and ability to cross biological membranes, which are crucial for its potential use in drug development. The amide linkage in the structure also plays a significant role in stabilizing the molecule and influencing its reactivity and metabolic stability.

Recent studies have explored the biological activities of N-{[5-fluoro-2-(4-methylpiperazin-1-yl)phenyl]methyl}prop-2-enamide, revealing its potential as a modulator of various biological targets. One notable area of research has focused on its interactions with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to selectively bind to specific GPCRs makes it a valuable tool for understanding receptor function and developing novel drugs.

In addition to its potential as a GPCR modulator, N-{[5-fluoro-2-(4-methylpiperazin-1-yl)phenyl]methyl}prop-2-enamide has been investigated for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that it may have therapeutic potential for treating inflammatory conditions.

The pharmacokinetic profile of N-{[5-fluoro-2-(4-methylpiperazin-1-yl)phenyl]methyl}prop-2-enamide has also been studied to assess its suitability for clinical use. Research has demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has good bioavailability. Its lipophilic nature allows it to distribute effectively throughout the body, including crossing the blood-brain barrier, which is essential for targeting central nervous system disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{[5-fluoro-2-(4-methylpiperazin-1-yl)phenyl]methyl}prop-2-enamide in human subjects. Early results from phase I trials have shown that it is well-tolerated at various dose levels, with no serious adverse effects reported. These findings are encouraging and support further investigation into its therapeutic potential.

In conclusion, N-{[5-fluoro-2-(4-methylpiperazin-1-yl)phenyl]methyl}prop-2-enamide (CAS No. 2411250-31-0) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential as a GPCR modulator and anti-inflammatory agent makes it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its therapeutic applications and safety profile, contributing to advancements in medicinal chemistry and pharmaceutical science.